N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide
• InChI: InChI=1S/C19H23NO3/c1-3-23-18-13-9-16(10-14-18)20-19(21)6-4-5-15-7-11-17(22-2)12-8-15/h7-14H,3-6H2,1-2H3,(H,20,21)
• InChI Key: WTHYUFFJXSREES-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CCCC2=CC=C(C=C2)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide, also known as O-desmethyltramadol, is a synthetic opioid analgesic drug that is used for pain relief. It is a derivative of tramadol, which is a well-known opioid analgesic drug. N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide is a potent analgesic, which means that it can relieve pain effectively.

Mechanism of Action

N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide works by binding to the mu-opioid receptors in the brain and spinal cord. This binding leads to the activation of the receptor, which results in the inhibition of pain signals. This mechanism of action is similar to that of other opioid analgesics.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine in the brain, which is associated with feelings of pleasure and reward. It has also been shown to decrease the release of norepinephrine, which is a neurotransmitter that is involved in the body's stress response.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide has several advantages for lab experiments. It is a potent analgesic, which means that it can be used to reliably induce pain in animal models. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, it is important to note that the use of opioids in lab experiments can be controversial, and researchers must take steps to ensure that the animals are not subjected to unnecessary suffering.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide. One area of interest is its potential use in the treatment of opioid addiction. It has been shown to have a lower potential for abuse and dependence than other opioids, which could make it a useful tool in the treatment of addiction. Another area of interest is its potential use in the treatment of chronic pain. It has been shown to be effective in animal models of chronic pain, and further research is needed to determine its potential use in humans. Finally, there is interest in developing new synthetic opioids that have improved safety profiles and lower potential for abuse and dependence. N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide could serve as a starting point for the development of these new compounds.

Synthesis Methods

N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide can be synthesized by the reaction of 4-ethoxybenzaldehyde and 4-methoxyphenylacetic acid in the presence of a reducing agent. The resulting product is then reacted with butylamine to produce N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-(4-methoxyphenyl)butanamide has been extensively studied for its analgesic properties. It has been found to be effective in relieving pain in various animal models of pain. It has also been studied for its potential use in the treatment of opioid addiction.